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Abstract

Cetyldimethylethylammonium bromide (CDEAB), a quaternary ammonium compound, sees
application as a cationic surfactant and antiseptic. For drug development and formulation, a
thorough understanding of its physical and bulk powder properties is paramount. This technical
guide provides a comprehensive overview of the known physical characteristics of CDEAB
powder. It includes a summary of its physicochemical properties, detailed experimental
protocols for the determination of key powder characteristics, and visual workflows to aid in the
experimental design for its analysis.

Physicochemical Properties

Cetyldimethylethylammonium bromide is a white to off-white crystalline powder.[1] Its
fundamental properties are summarized in the table below. The compound is known to be
hygroscopic and stable under recommended storage conditions, though it is incompatible with
strong oxidizing agents.[2]
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Property

Value

Reference(s)

Chemical Name

N-Ethyl-N,N-dimethyl-1-

hexadecanaminium bromide

[1]

Cetethyldimonium bromide,

Synonyms Ethylhexadecyldimethylammon  [3]
ium bromide

CAS Number 124-03-8 [1]

Molecular Formula C20H44BrN [1]

Molecular Weight 378.47 g/mol [1]
White to off-white crystalline

Appearance [1]
powder

Melting Point 178-186 °C [1]
Soluble in water and alcohol;
slightly soluble in chloroform,

Solubility benzene, and ether. Water [1][2]
solubility reported as 200 g/L
at 20 °C.

o Reported to be a white

Hygroscopicity ] )
hygroscopic solid.

Data not available in the
i ) searched literature.

Particle Size ) o
Experimental determination is
required.

Data not available in the
] searched literature.
Bulk Density

Experimental determination is

required.

Tapped Density

Data not available in the
searched literature.
Experimental determination is

required.
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Data not available in the
Fi bilt searched literature. Can be
owabili
y inferred from Bulk and Tapped

Density measurements.

Experimental Protocols

Accurate characterization of the physical properties of CDEAB powder is essential for its
application in research and drug development. The following are detailed methodologies for
key experiments.

Melting Point Determination (as per USP <741>)

The melting range of a solid is the temperature range over which it melts. This method is based
on the visual observation of the phase transition from solid to liquid.

o Apparatus: A suitable melting point apparatus with a transparent fluid bath, a stirring device,
an accurate thermometer, and a controlled heat source. Capillary tubes of about 10 cm long
and 0.8 to 1.2 mm in internal diameter are used.

e Procedure:
o Dry the CDEAB powder in a desiccator over a suitable drying agent.

o Introduce a small amount of the dried powder into a capillary tube, and pack it down to a
height of 2.5 to 3.5 mm.

o Heat the bath to a temperature about 30 °C below the expected melting point.

o Attach the capillary tube to the thermometer such that the substance is level with the
thermometer bulb.

o Continue heating with constant stirring at a rate of about 3 °C per minute.

o When the temperature is about 5 °C below the expected lower limit of the melting range,
reduce the heating rate to 1-2 °C per minute.
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o Record the temperature at which the first definite collapse of the powder column is
observed (the beginning of melting) and the temperature at which the substance is
completely melted (the end of melting).

Bulk and Tapped Density Determination

Bulk density is the ratio of the mass of an untapped powder to its volume, including inter-
particulate void volume. Tapped density is the increased bulk density attained after
mechanically tapping a container of the powder. These properties are crucial for determining
the appropriate size of capsules and understanding powder flow.

o Apparatus: A graduated cylinder (typically 100 mL or 250 mL) and a tapped density tester
capable of producing a specified number of taps from a fixed height.

e Procedure for Bulk Density:

o

Weigh a clean, dry graduated cylinder.

[¢]

Gently introduce a known mass (e.g., 100 g) of CDEAB powder into the cylinder without
compacting it.

[¢]

Carefully level the powder bed without compacting and read the unsettled apparent
volume (Vo) to the nearest graduated unit.

[¢]

Calculate the bulk density (p_bulk) using the formula: p_bulk = mass / Vo.

e Procedure for Tapped Density:

[e]

After determining the bulk volume, place the graduated cylinder in the tapped density
tester.

o Subiject the cylinder to a set number of taps (e.g., 500 taps) from a specified height (e.g.,
14 £ 2 mm).

o Read the tapped volume (V_f).

o Continue tapping for an additional number of taps (e.g., 750 taps) and read the volume
again. If the difference between the two readings is less than 2%, the final reading is the
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tapped volume. Otherwise, continue tapping in increments until the difference is less than
2%.

o Calculate the tapped density (p_tapped) using the formula: p_tapped = mass /V_f.

Particle Size Distribution by Laser Diffraction

Laser diffraction is a widely used technique for measuring the particle size distribution of a
powder. It is based on the principle that particles of a given size diffract light at a specific angle,
which is inversely proportional to their size.

o Apparatus: A laser diffraction particle size analyzer.
e Procedure:

o Select an appropriate dispersing medium in which CDEAB is not soluble (e.g., a saturated
solution of CDEAB in the chosen solvent, or a non-solvent).

o Prepare a suspension of the CDEAB powder in the dispersing medium. The concentration
should be optimized to achieve an appropriate level of laser obscuration as recommended
by the instrument manufacturer.

o Introduce the suspension into the instrument's measurement cell.

o The instrument's software will analyze the diffraction pattern of the scattered laser light
and calculate the particle size distribution. The results are typically reported as volume-
based distributions (e.g., D10, D50, D90).

Hygroscopicity Determination

Hygroscopicity is the ability of a substance to attract and hold water molecules from the
surrounding environment. This is a critical parameter for the stability and handling of
pharmaceutical powders.

e Apparatus: A gravimetric sorption analyzer or a desiccator with a saturated salt solution to
maintain a constant relative humidity (RH).

e Procedure (Gravimetric Sorption Analysis):
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o Place a known mass of the CDEAB powder in the sample pan of the gravimetric sorption
analyzer.

o Dry the sample under a stream of dry nitrogen until a constant weight is achieved to
establish a baseline.

o Expose the sample to a series of increasing RH levels at a constant temperature (e.g., 25
°C).

o The instrument will record the change in mass at each RH step until equilibrium is
reached.

o The percentage of water sorbed at each RH level is calculated.

e Procedure (Desiccator Method - based on Ph. Eur.):
o Weigh a sample of CDEAB powder.

o Place the sample in a desiccator maintained at a specific relative humidity (e.g., 80% RH
using a saturated ammonium chloride solution) and temperature (e.g., 25 °C) for 24 hours.

o After 24 hours, re-weigh the sample.

o The percentage weight gain is calculated to classify the hygroscopicity (e.g., slightly
hygroscopic, hygroscopic, very hygroscopic).

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for the characterization of key
physical properties of CDEAB powder.
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Melting Point Determination Workflow
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Caption: Workflow for determining the melting point of CDEAB powder.
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Bulk & Tapped Density Workflow
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Particle Size Analysis by Laser Diffraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cetyldimethylethylammonium Bromide Powder: A
Technical Guide to its Physical Characteristics]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b091091#physical-characteristics-of-
cetyldimethylethylammonium-bromide-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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